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Compound of Interest

Compound Name:
N-butyl-4-methylcyclohexan-1-

amine

CAS No.: 84452-93-7

Cat. No.: B13835432

Get Quote

Executive Summary & Structural Definition
N-Butyl-4-methylcyclohexanamine is a secondary alicyclic amine characterized by a

cyclohexane ring substituted with a methyl group at the 4-position and an N-butylamino group

at the 1-position. This compound serves as a critical intermediate in the synthesis of rubber

antioxidants, corrosion inhibitors, and specialized pharmaceutical building blocks. Its structural

versatility arises from the cis/trans stereoisomerism inherent to 1,4-disubstituted cyclohexanes,

a feature that significantly influences its physicochemical behavior and reactivity.
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Parameter Value

IUPAC Name N-Butyl-4-methylcyclohexan-1-amine

CAS Registry Number 344295-68-7

Molecular Formula C₁₁H₂₃N

Molecular Weight 169.31 g/mol

SMILES CCCCNC1CCC(C)CC1

InChI Key
(Predicted) VXXLEXCQCSPKFI-

UHFFFAOYSA-N (Analogous)

Synthetic Pathways & Causality
The synthesis of N-butyl-4-methylcyclohexanamine is most reliably achieved via reductive

amination. Unlike direct alkylation, which suffers from uncontrolled polyalkylation (forming

tertiary amines and quaternary ammonium salts), reductive amination offers stoichiometric

control and high selectivity for the secondary amine.

Core Synthesis Protocol: Reductive Amination
This protocol utilizes 4-methylcyclohexanone and n-butylamine as precursors. The reaction

proceeds through an imine intermediate, followed by catalytic hydrogenation.[1]

Experimental Workflow
Imine Formation (Dehydration):

Reagents: 4-Methylcyclohexanone (1.0 eq), n-Butylamine (1.1 eq).

Solvent: Toluene or Methanol (anhydrous).

Catalyst: Mild acid catalyst (e.g., p-TsOH, 1 mol%) if using Dean-Stark apparatus.

Process: Reflux with azeotropic water removal (Dean-Stark) shifts the equilibrium toward

the imine (Schiff base).
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Self-Validation Check: Monitor IR spectrum.[2][3] Disappearance of the ketone carbonyl

stretch (~1715 cm⁻¹) and appearance of the imine C=N stretch (~1660 cm⁻¹) confirms

conversion.

Catalytic Hydrogenation (Reduction):

Catalyst: 5% Pt/C or Raney Nickel. (Pt/C is preferred to minimize ring dehydrogenation).

Conditions: 3-5 bar H₂ pressure, Ambient Temperature to 50°C.

Causality: Low temperature is maintained to prevent the formation of aromatic byproducts

(N-butyl-p-toluidine).

Self-Validation Check: Cessation of H₂ uptake indicates reaction completion.

Purification:

Filter catalyst.

Distill solvent.

Fractional distillation under reduced pressure to separate cis and trans isomers if

necessary.

Reaction Logic Diagram
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Figure 1: Stepwise reductive amination pathway ensuring selectivity for the secondary amine.
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The following data synthesizes experimental expectations with calculated values derived from

structure-activity relationship (SAR) models for N-alkylcyclohexylamines.

Property Value / Range Note

Physical State Colorless to pale yellow liquid Amine-like odor

Boiling Point 215°C - 225°C Estimated at 760 mmHg

Density 0.84 - 0.86 g/cm³ at 20°C

Refractive Index (

)
1.4550 - 1.4600 Typical for cyclohexylamines

pKa 10.5 - 11.0 Basic (Secondary amine)

Solubility
Soluble in organic solvents;

sparingly soluble in water

Lipophilic butyl chain reduces

water solubility

Stereochemistry (Cis/Trans Isomerism)
The 1,4-substitution pattern on the cyclohexane ring creates two diastereomers:

Trans-isomer: The amino group and methyl group are on opposite sides of the ring plane

(typically diequatorial, thermodynamically favored).

Cis-isomer: The groups are on the same side (axial-equatorial).

Note: Commercial synthesis via catalytic hydrogenation often yields a mixture (typically

~60:40 to 70:30 trans:cis ratio depending on catalyst and pH).

Analytical Characterization (Self-Validating Metrics)
To confirm the identity and purity of the synthesized compound, the following spectral

signatures must be validated.

Nuclear Magnetic Resonance (NMR)
¹H NMR (CDCl₃, 400 MHz):
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0.90 (t, 3H, terminal -CH₃ of butyl).

0.95 (d, 3H, ring -CH₃).

2.30 - 2.50 (m, 1H, N-CH< ring proton).

2.60 (t, 2H, N-CH₂- butyl protons).

Validation Criterion: The integral ratio of the N-CH (ring) to N-CH₂ (chain) must be 1:2.

Infrared Spectroscopy (FT-IR)
N-H Stretch: Weak band at 3300-3350 cm⁻¹ (Secondary amine).

C-H Stretch: Strong bands at 2850-2960 cm⁻¹ (Cyclohexyl and alkyl chain).

Absence of C=O: Complete disappearance of the ketone peak at ~1715 cm⁻¹ is the primary

purity indicator.

Handling & Safety Profile
Hazard Classification: Corrosive (Skin Corr. 1B), Flammable Liquid (Category 4).

Storage: Store under inert atmosphere (Nitrogen/Argon) to prevent oxidation (N-oxide

formation) and carbonate formation from atmospheric CO₂.

PPE: Neoprene gloves and chemical splash goggles are mandatory.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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